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Compound of Interest

Compound Name: Pigment yellow 73

Cat. No.: B080490

This guide provides a detailed comparison of the lightfastness and other key properties of
Pigment Yellow 73 (PY73) and Pigment Yellow 74 (PY74). Both are monoazo arylide yellow
pigments used across various industries, including paints, inks, and plastics.[1][2] The selection
between these two often hinges on performance characteristics, particularly their permanence
and stability upon exposure to light.

Chemical and Physical Properties

While both pigments belong to the same chemical class, their molecular structures differ,
influencing their physical and performance attributes. PY73 is chemically known as 2-[(4-
Chloro-2-nitrophenyl)azo]-N-(2-methoxyphenyl)-3-oxobutanamide, with the molecular formula
C17H15CIN4Os.[3][4] In contrast, PY74 is 2-[(2-methoxy-4-nitrophenyl)diazenyl]-N-(2-
methoxyphenyl)-3-oxobutanamide, with the formula C1sH1sN4Oe.[5][6][7]

Quantitative Data Summary

The following table summarizes the key quantitative data for Pigment Yellow 73 and Pigment
Yellow 74, with a focus on their lightfastness ratings.
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Property Pigment Yellow 73 (PY73) Pigment Yellow 74 (PY74)
C.l. Name Pigment Yellow 73 Pigment Yellow 74

C.l. Number 11738[3][8] 11741[5][9]

CAS Number 13515-40-7[3] 6358-31-2[7][10]

Molecular Formula

C17H15CIN4Os[3][4]

C1sH18N4Os[5][6][7]

Shade

Greenish to Mid-Shade
Yellow[11]

Greenish Yellow[1][2]

Lightfastness (Blue Wool
Scale, 1-8)

Generally Good to Excellent (6
to 8)[8][12]

Variable; Fair to Excellent (5 to
8)[71[10][13][14][15]

- Masstone 7-8[8] 7-8[10]
Can be lower (e.g., 6);
, Not specified, but generally lightfastness is noted to
- Tint/Transparent

good.

decrease in tints and

transparent versions.[10][16]

Lightfastness Performance: A Detailed Comparison

Pigment Yellow 73 is consistently reported to have good to very good lightfastness.[17]

Technical data sheets and pigment databases typically rate it between 6 and 8 on the Blue

Wool Scale, indicating a high degree of permanence when exposed to light.[8][12] Its stability

makes it suitable for applications requiring durability, such as architectural coatings and air-

drying paints.

Pigment Yellow 74 exhibits a wider and more variable range of lightfastness ratings. While

some sources give it an excellent rating of 8, others report values as low as 5-6.[13][14][15]

This variability is strongly linked to the pigment's physical form, such as its particle size and

whether it is an opaque or transparent grade.[2][16] Opaqgue versions with larger particle sizes
generally show better lightfastness and are sometimes used as alternatives to chrome yellows.
[2] Conversely, transparent grades or tints of PY74 can have reduced lightfastness.[10][16]
Despite this, its high tinting strength, which is superior to many other monoazo yellows, makes
it a commercially important pigment, especially for printing inks and interior wall paints.[1][5]
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Experimental Protocols

Detailed experimental protocols for the cited lightfastness data are not fully available in the
referenced literature. However, the ratings are based on standardized industry methods.
Lightfastness is typically evaluated using the Blue Wool Scale, an exposure standard where 1
signifies very poor lightfastness and 8 signifies excellent lightfastness.

The general methodology involves:

o Sample Preparation: The pigment is dispersed into a specific medium (e.g., a 2K acrylic
system, water-based ink) at a defined concentration, often in both a full shade (masstone)
and a reduced tint with titanium dioxide.

» Exposure: Samples are exposed to a controlled, high-intensity artificial light source that
simulates natural sunlight, such as a Xenon arc lamp. One technical data sheet for PY74
specifies testing according to DIN EN ISO 16474-2, which details the standards for artificial
weathering using such apparatus.[9]

o Evaluation: The change in color of the exposed sample is periodically compared against a
set of eight blue wool textile standards that fade at known rates. The lightfastness rating
corresponds to the Blue Wool standard that fades to a similar degree as the test sample.
Color change is quantitatively measured using a spectrophotometer to determine the AE
value.

Logical Relationship Diagram

The following diagram illustrates the comparative relationship between PY73 and PY74 in
terms of their lightfastness properties.
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Caption: Comparative lightfastness of PY73 and PY74.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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